Phenyl 2-bromo-2,2-difluoroacetate
Overview
Description
Phenyl 2-bromo-2,2-difluoroacetate is a useful research compound. Its molecular formula is C8H5BrF2O2 and its molecular weight is 251.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
Simplifying Access to Biologically Active Molecules : It is used to simplify access to biologically active molecules, beneficial for medicinal, agricultural, and materials chemists (de Azambuja et al., 2019).
Preparation of Tetrafluoroethylidene : It facilitates the preparation of tetrafluoroethylidene, with applications in gem-fluoro(trifluoromethyl) cyclopropanes (Seyferth et al., 1975).
Activation of Phenyl-4-O-acetyl Compounds : Its use in the bromine activation of specific phenyl compounds has been demonstrated (Dulin et al., 2003).
Introducing Protecting Groups in Various Compounds : It helps introduce the 9-phenyl-9-fluorenyl protecting group into amino acids, acids, alcohols, sulfonamides, amides, and thiols, useful in pharmaceuticals and nutraceuticals (Soley & Taylor, 2019).
DNA Cleavage : Bromofluoroacetophenone-pyrrolecarboxamide conjugates derived from it effectively cleave DNA upon irradiation (Wender & Jeon, 2003).
Synthesis of Functionalized Compounds : It's used in the copper-mediated perfluoroalkylation of heteroaryl bromides, enabling the generation of fluoroalkyl heteroarenes less accessible from other derivatives (Mormino et al., 2014).
Synthesis of Difluorinated Pseudopeptides : Chiral α,α-difluoro-β-amino acids derived from it are used in the Ugi reaction for synthesizing difluorinated pseudopeptides, with pharmaceutical applications (Gouge et al., 2004).
Synthesis of Bromophenyllithium : Ortho bromophenyllithium can be prepared from it in excellent yields, serving as an organometallic intermediate for various syntheses (Chen et al., 1980).
Synthesis of Perfluoroalkylated Organic Compounds : It facilitates radical addition reactions to synthesize perfluoroalkylated organic compounds, including 3,3-difluoro-GABA (Kondratov et al., 2015).
Production of Nanoparticles : Heterodifunctional polyfluorene building blocks derived from it can produce nanoparticles with high fluorescence emission, useful in various applications (Fischer et al., 2013).
Urease Inhibition and Antioxidant Potential : Synthesized compounds from it show promising urease inhibition and antioxidant potential, relevant for drug discovery (Rasool et al., 2021).
properties
IUPAC Name |
phenyl 2-bromo-2,2-difluoroacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2O2/c9-8(10,11)7(12)13-6-4-2-1-3-5-6/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVOQFICDONASAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)C(F)(F)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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